molecular formula C20H25N5O3 B5569866 N-[(3S*,4R*)-1-{[5-(1,5-dimethyl-1H-pyrrol-2-yl)-1,3,4-oxadiazol-2-yl]methyl}-4-(5-methyl-2-furyl)-3-pyrrolidinyl]acetamide

N-[(3S*,4R*)-1-{[5-(1,5-dimethyl-1H-pyrrol-2-yl)-1,3,4-oxadiazol-2-yl]methyl}-4-(5-methyl-2-furyl)-3-pyrrolidinyl]acetamide

Cat. No. B5569866
M. Wt: 383.4 g/mol
InChI Key: GDDBLQYPTNWLKW-HZPDHXFCSA-N
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Description

This compound belongs to a class of chemicals with potential pharmacological activities, attributed to its complex structure that includes pyrrolidinyl and oxadiazolyl moieties. Such compounds have been synthesized for their unique biological properties, making them of interest in medicinal chemistry.

Synthesis Analysis

The synthesis of related compounds often involves multi-step reactions starting from pyrrolidinyl and oxadiazolyl precursors. For example, Moghadam and Amini (2018) discussed the synthesis of a novel compound derived from indibulin and combretastatin scaffolds, highlighting the complexity of synthesizing such molecules (Ebrahim Saeedian Moghadam & M. Amini, 2018).

Molecular Structure Analysis

The molecular structure of compounds in this class often features intricate hydrogen-bonded conformations, as evidenced by Baures et al. (1994), who designed mimics of the "C5" hydrogen-bonded structure found in similar peptidomimetic compounds (P. Baures et al., 1994).

Chemical Reactions and Properties

The chemical reactivity of such compounds includes the ability to undergo various synthetic reactions, including alkylation, Michael addition, and Mitsunobu reactions, as demonstrated by Moormann et al. (2004) using a protected acetamidine (A. Moormann et al., 2004).

Physical Properties Analysis

Physical properties, including solubility and stability, are crucial for the application of these compounds. Mansoori et al. (2012) synthesized new polyimides containing a 1,3,4-oxadiazole-2-pyridyl pendant group, demonstrating the organo-solubility and thermal stability of such structures (Y. Mansoori et al., 2012).

Chemical Properties Analysis

The chemical properties, including reactivity and potential biological activities, are influenced by the structural components of these compounds. For instance, the incorporation of pyrrolidinyl and oxadiazolyl groups can lead to significant biological activities, such as cytotoxic effects against cancer cell lines, as reported by Moghadam and Amini (2018) (Ebrahim Saeedian Moghadam & M. Amini, 2018).

Scientific Research Applications

Carcinogenicity Studies

Research by Cohen et al. (1975) explored the carcinogenicity of 5-nitrofurans and related compounds, highlighting the importance of studying the safety profile of heterocyclic compounds in drug development and environmental health science Cohen et al., 1975.

Dopamine Receptor Modulation

Baures et al. (1994) investigated the design, synthesis, and dopamine receptor-modulating activity of peptidomimetics, indicating the potential for developing novel therapeutics targeting neurological disorders Baures et al., 1994.

Development of Thermally Stable Polymers

Mansoori et al. (2012) synthesized new, thermally stable polyimides and poly(amide-imide) polymers for potential applications in advanced materials science, including electronics and coatings Mansoori et al., 2012.

Antimicrobial Activity

Bondock et al. (2008) and Moghadam et al. (2018) synthesized new heterocyclic compounds, including those with 1,3,4-oxadiazole moieties, and evaluated their antimicrobial activities, underscoring the ongoing search for new antimicrobial agents Bondock et al., 2008; Moghadam et al., 2018.

Removal of Metal Ions

A study by Mansoori and Ghanbari (2015) demonstrated the use of novel polyimides for the efficient removal of Co(II) and Ni(II) ions from aqueous solutions, indicating applications in environmental remediation and water treatment Mansoori & Ghanbari, 2015.

properties

IUPAC Name

N-[(3S,4R)-1-[[5-(1,5-dimethylpyrrol-2-yl)-1,3,4-oxadiazol-2-yl]methyl]-4-(5-methylfuran-2-yl)pyrrolidin-3-yl]acetamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H25N5O3/c1-12-5-7-17(24(12)4)20-23-22-19(28-20)11-25-9-15(16(10-25)21-14(3)26)18-8-6-13(2)27-18/h5-8,15-16H,9-11H2,1-4H3,(H,21,26)/t15-,16-/m1/s1
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GDDBLQYPTNWLKW-HZPDHXFCSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(N1C)C2=NN=C(O2)CN3CC(C(C3)NC(=O)C)C4=CC=C(O4)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC1=CC=C(N1C)C2=NN=C(O2)CN3C[C@H]([C@@H](C3)NC(=O)C)C4=CC=C(O4)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H25N5O3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

383.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-[(3S*,4R*)-1-{[5-(1,5-dimethyl-1H-pyrrol-2-yl)-1,3,4-oxadiazol-2-yl]methyl}-4-(5-methyl-2-furyl)-3-pyrrolidinyl]acetamide

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